Cas no 74051-84-6 (1-Dodecanol, 2-octyl-,1-acetate)

• Product Name: 1-Dodecanol, 2-octyl-,1-acetate
• CAS No: 74051-84-6
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 568168
• PubChem ID: 173239
• Update Time: 2025-04-19

1-Dodecanol, 2-octyl-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol, 2-octyl-,1-acetate
• 2-octyldodecyl acetate
• 1-Dodecanol, 2-octyl-, acetate
• 2-Octyl-1-dodecanol acetate
• DTXSID80888424
• 1-Dodecanol, 2-octyl-, 1-acetate
• NS00061384
• SCHEMBL19025446
• EINECS 277-684-4
• WHCASFSSRGWZGS-UHFFFAOYSA-N
• 74051-84-6

• Inchi： 1S/C22H44O2/c1-4-6-8-10-12-13-15-17-19-22(20-24-21(3)23)18-16-14-11-9-7-5-2/h22H,4-20H2,1-3H3
• InChI Key： WHCASFSSRGWZGS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 340.334
• Monoisotopic Mass: 340.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.447

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters